Cas no 31560-21-1 ((2S,4R)-Methyl 1-benzoyl-4-(tosyloxy)-pyrrolidine-2-carboxylate)

• Product Name: (2S,4R)-Methyl 1-benzoyl-4-(tosyloxy)-pyrrolidine-2-carboxylate
• CAS No: 31560-21-1
• MF: C₂₀H₂₁NO₆S
• MW: 403.448844671249
• CID: 293205
• PubChem ID: 14750326
• Update Time: 2025-08-02

(2S,4R)-Methyl 1-benzoyl-4-(tosyloxy)-pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-Methyl 1-benzoyl-4-(tosyloxy)pyrrolidine-2-carboxylate
• (2S,4R)-Methyl 1-benzoyl-4-(tosyloxy)-pyrrolidine-2-carboxylate
• L-Proline,1-benzoyl-4-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (4R)-
• AK-93548
• ANW-53360
• BD230933
• CTK8B6373
• KB-206811
• methyl (2S,4R)-1-benzoyl-4-(p-toluenesulfonyloxy)pyrrolidine-2-carboxylate
• N-Benzoyl-O-tosylhydroxy-L-prolinmethylester
• 31560-21-1
• AKOS015999549
• (2S,4R)-Methyl1-benzoyl-4-(tosyloxy)pyrrolidine-2-carboxylate
• methyl (2S,4R)-1-benzoyl-4-(4-methylphenyl)sulfonyloxypyrrolidine-2-carboxylate
• A875867
• DTXSID90563619
• Methyl (4R)-1-benzoyl-4-[(4-methylbenzene-1-sulfonyl)oxy]-L-prolinate
• SCHEMBL10470106
• (trans)-1-Benzoyl-4-tosyloxy-L-proline methyl ester
• L-Proline,1-benzoyl-4-[[(4-methylphenyl)sulfonyl]oxy]-,methyl ester,(4R)-
• VHQQUQWNCVWPDS-AEFFLSMTSA-N
• DB-361998

• MDL： MFCD13195499
• Inchi： 1S/C20H21NO6S/c1-14-8-10-17(11-9-14)28(24,25)27-16-12-18(20(23)26-2)21(13-16)19(22)15-6-4-3-5-7-15/h3-11,16,18H,12-13H2,1-2H3/t16-,18+/m1/s1
• InChI Key： VHQQUQWNCVWPDS-AEFFLSMTSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H]1CN(C(C2C=CC=CC=2)=O)[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 403.10895856g/mol
• Monoisotopic Mass: 403.10895856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 223.6±25.0 °C

(2S,4R)-Methyl 1-benzoyl-4-(tosyloxy)-pyrrolidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-Methyl 1-benzoyl-4-(tosyloxy)-pyrrolidine-2-carboxylate

Comprehensive Overview of (2S,4R)-Methyl 1-benzoyl-4-(tosyloxy)-pyrrolidine-2-carboxylate (CAS No. 31560-21-1)

The compound (2S,4R)-Methyl 1-benzoyl-4-(tosyloxy)-pyrrolidine-2-carboxylate (CAS No. 31560-21-1) is a highly specialized chiral pyrrolidine derivative with significant applications in organic synthesis and pharmaceutical research. Its unique stereochemistry and functional groups make it a valuable intermediate for the preparation of biologically active molecules. Researchers and chemists frequently search for this compound due to its role in asymmetric synthesis and drug discovery, particularly in the development of protease inhibitors and other therapeutic agents.

One of the key features of (2S,4R)-Methyl 1-benzoyl-4-(tosyloxy)-pyrrolidine-2-carboxylate is its stereospecificity, which allows for precise control over reaction outcomes in synthetic pathways. The presence of both benzoyl and tosyloxy groups enhances its reactivity, enabling selective transformations. This compound is often utilized in the synthesis of complex heterocycles, which are pivotal in medicinal chemistry. Recent trends in organic chemistry highlight the growing demand for chiral auxiliaries and building blocks, making this compound a topic of interest in academic and industrial research.

In the context of green chemistry and sustainable synthesis, (2S,4R)-Methyl 1-benzoyl-4-(tosyloxy)-pyrrolidine-2-carboxylate has garnered attention for its potential in reducing waste and improving atom economy. Researchers are exploring its use in catalytic processes and flow chemistry, aligning with the global shift toward environmentally friendly practices. Additionally, its compatibility with modern techniques like microwave-assisted synthesis and photocatalysis further broadens its applicability.

The compound's CAS No. 31560-21-1 is frequently queried in scientific databases, reflecting its importance in chemical research. Analytical methods such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize its purity and confirm its structure. Quality control is critical, especially when the compound is used in pharmaceutical development, where even minor impurities can impact biological activity.

Another area of interest is the compound's role in peptide mimetics and protease inhibitor design. The pyrrolidine scaffold is a common motif in drug discovery, and modifications at the 2-position and 4-position can lead to enhanced binding affinity and selectivity. This has led to increased scrutiny of (2S,4R)-Methyl 1-benzoyl-4-(tosyloxy)-pyrrolidine-2-carboxylate as a precursor for novel therapeutics targeting diseases such as viral infections and cancer.

From a commercial perspective, the availability of (2S,4R)-Methyl 1-benzoyl-4-(tosyloxy)-pyrrolidine-2-carboxylate is crucial for laboratories and pharmaceutical companies. Suppliers often highlight its high purity and stability, ensuring consistent performance in synthetic applications. The compound's shelf life and storage conditions are also frequently discussed, as improper handling can lead to degradation and reduced efficacy.

In summary, (2S,4R)-Methyl 1-benzoyl-4-(tosyloxy)-pyrrolidine-2-carboxylate (CAS No. 31560-21-1) is a versatile and indispensable tool in modern chemistry. Its applications span from academic research to industrial drug development, driven by its unique structural features and reactivity. As the demand for chiral intermediates and sustainable synthetic methods grows, this compound will likely remain a focal point in scientific innovation.